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Compound of Interest

Compound Name: Erbium

Cat. No.: B1201907

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance, geological
sources, and extraction methodologies for the rare earth element erbium (Er). The information
is tailored for professionals in research, scientific, and drug development fields who require a
detailed understanding of this critical element's origins and accessibility.

Natural Abundance of Erbium

Erbium, with the atomic number 68, is a member of the lanthanide series and is considered
one of the heavy rare earth elements (HREESs). Contrary to what the term "rare earth" might
suggest, erbium is more abundant in the Earth's crust than elements like silver or gold.[1]
However, it is seldom found in concentrated, economically viable deposits.[1] Erbium is never
found as a free element in nature; instead, it occurs in combination with other elements within
various minerals.[2][3]

The following table summarizes the natural abundance of erbium in different terrestrial and

extraterrestrial environments.
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Abundance (by

Environment weight) Molar Abundance Citation(s)
Earth's Crust 2.8 - 3.5 mg/kg (ppm) 0.4 ppm [1112114]
Seawater 0.9 ng/L (ppt) 4-5 pM [2][5]

Solar System 1 part per billion 10 parts per trillion [4]

Geological Sources and Primary Minerals

The formation of erbium deposits is intrinsically linked to geological processes that concentrate
rare earth elements. These elements, including erbium, have a high charge (+3) and an ionic
radius that makes them incompatible with the crystal structures of common rock-forming
minerals.[1] Consequently, during the crystallization of magma, erbium becomes enriched in
the residual melts.[1] This leads to its concentration in specific types of igneous rocks and
subsequent mineral deposits.

The primary commercial sources of erbium are minerals rich in heavy rare earth elements.[2]
lon-adsorption clays in southern China have emerged as a particularly significant source of
HREEsS, including erbium, making China the world's leading supplier.[1][2]

The table below lists the key minerals from which erbium is extracted.
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. Chemical Typical Erbium  Primary L
Mineral ; Citation(s)
Formula Content Deposit Type
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Xenotime (Y, HREE)POa significant HREE =~ Metamorphic, [1][2]1[6]
content Placer
(Y, Ca, Ce, U, . o
) Variable, a Granitic
Euxenite Th)(Nb, Ta, ] ) [2][3][6]
_ primary source Pegmatites
Ti)20s
Placer,
) (Ce, La, Nd, Occurs as an )
Monazite ) ) Carbonatites, [1][31[6]
Th)POa impurity )
Veins
Lower
concentrations
Bastnésite (Ce, La, Y)COsF than in HREE- Carbonatites [11[31[6]
enriched
minerals
o (Ce, La, Nd, Historically )
Gadolinite ) o Pegmatites [61[7]
Y)2FeBezSi2010 significant
Erbia (Er203)
) ) N/A (Adsorbed can be 4-5% of Residual
Laterite lonic .
cl onto clay the total REE Weathering [11[21[8]
ays
Y minerals) content in high- Deposits

yttrium clays

Geological Formation Pathway

The following diagram illustrates the geological pathways leading to the concentration of

erbium in various ore deposits.
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Geological pathways for the formation of erbium-bearing ore deposits.

Extraction and Purification Workflow

The extraction of erbium is a multi-stage process that involves separating it from other rare
earth elements with very similar chemical properties.[9] This is typically achieved through
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complex processes like solvent extraction and ion exchange.[10]

The general workflow for producing pure erbium metal is depicted below.

Mining of REE Ores
(e.g., Xenotime, Bastnasite)

Beneficiation
(Crushing, Grinding, Flotation)

Acid/Alkaline Leaching

Solvent Extraction / lon Exchange
(Separation of HREES)

Precipitation of Erbium Salt
(e.g., Erbium Oxalate)

Calcination to Erbium Oxide (Er203)

Metallothermic Reduction
(e.g., with Calcium)

Pure Erbium Metal (Er)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.analytik-jena.com/import/assets/12562394_AppNote_ICPMS_0020_trace_analysis_seawater_en.pdf
https://www.benchchem.com/product/b1201907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1201907?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201907?utm_src=pdf-custom-synthesis
https://doi.nrct.go.th/admin/doc/doc_613381.pdf
https://www.agilent.com/cs/library/applications/application-ree-icp-oes-5800-5994-4492en-agilent.pdf
https://pubmed.ncbi.nlm.nih.gov/19269446/
https://pubmed.ncbi.nlm.nih.gov/19269446/
https://www.spectroscopyonline.com/view/navigating-sample-preparation-for-rare-earth-and-platinum-group-elements-to-ensure-fast-accurate-icp-analysis
https://pubs.acs.org/doi/10.1021/acs.cgd.1c00854
https://www.researchgate.net/publication/325232185_Extractants_Used_in_Solvent_Extraction-Separation_of_Rare_Earths_Extraction_Mechanism_Properties_and_Features
https://www.researchgate.net/publication/279588455_Rapid_Determination_of_REEs_and_Other_Trace_Elements_in_Geological_Samples_by_Microwave_Acid_Digestion_and_ICP-MS
https://www.semanticscholar.org/paper/Online-preconcentration-ICP%E2%80%90MS-analysis-of-rare-in-Hathorne-Haley/bbe4ae54484fb2915c5393413fe77abbbddccea9
https://www.semanticscholar.org/paper/Online-preconcentration-ICP%E2%80%90MS-analysis-of-rare-in-Hathorne-Haley/bbe4ae54484fb2915c5393413fe77abbbddccea9
https://www.mdpi.com/2075-4701/9/12/1317
https://www.analytik-jena.com/import/assets/12562394_AppNote_ICPMS_0020_trace_analysis_seawater_en.pdf
https://www.benchchem.com/product/b1201907#natural-abundance-and-sources-of-erbium
https://www.benchchem.com/product/b1201907#natural-abundance-and-sources-of-erbium
https://www.benchchem.com/product/b1201907#natural-abundance-and-sources-of-erbium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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